
A Comparative Analysis of 5-
Hydroxysophoranone from Diverse Botanical

Sources

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hydroxysophoranone

Cat. No.: B15580831 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to the

Sourcing and Bioactivity of a Promising Prenylated Flavanone

5-Hydroxysophoranone, a prenylated flavanone with the chemical structure (2S)-5,7-

dihydroxy-2-[4-hydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]-8-(3-methylbut-2-enyl)-2,3-

dihydrochromen-4-one, is emerging as a compound of significant interest in phytochemical and

pharmacological research. This guide provides a comparative analysis of 5-
Hydroxysophoranone and related prenylated flavonoids from various botanical sources,

focusing on their isolation, quantitative analysis, and biological activities, supported by

experimental data.

Natural Sources of 5-Hydroxysophoranone and
Related Flavonoids
5-Hydroxysophoranone has been identified in a select number of plant species, primarily

within the Fabaceae family. While research on this specific compound is ongoing, several

sources have been confirmed for its isolation or are known to produce structurally similar

prenylated flavanones.

The primary documented source of 5-Hydroxysophoranone is from the stems of Erythrina

subumbrans.[1][2] This finding represents the first isolation of this compound from the Erythrina

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15580831?utm_src=pdf-interest
https://www.benchchem.com/product/b15580831?utm_src=pdf-body
https://www.benchchem.com/product/b15580831?utm_src=pdf-body
https://www.benchchem.com/product/b15580831?utm_src=pdf-body
https://www.benchchem.com/product/b15580831?utm_src=pdf-body
https://www.benchchem.com/product/b15580831?utm_src=pdf-body
https://www.benchchem.com/product/b15580831?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17055201/
https://www.researchgate.net/publication/341174674_Erythrina_subumbrans_Hassk_Merr_Fabaceae
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


genus. Additionally, public chemical databases indicate its presence in Millettia pulchra,

Maackia amurensis, and Erythrina subumbrans.

While not yet directly confirmed to contain 5-Hydroxysophoranone, other notable sources of

structurally related and well-studied prenylated flavonoids include:

Sophora flavescens: A rich source of various prenylated flavonoids, including

Sophoraflavanone G (also known as nor-kurarinone) and kurarinone.[3]

Flemingia philippinensis: Known to produce a variety of prenylated isoflavones and

chalcones.

Comparative Quantitative Analysis
Direct comparative studies on the yield and purity of 5-Hydroxysophoranone from its different

botanical sources are currently limited in published literature. However, data on the extraction

and quantification of total and specific flavonoids from Sophora flavescens and Flemingia

philippinensis provide valuable insights into the potential yields of related compounds.
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Plant
Source

Compound/
Extract

Extraction
Method

Yield
Analytical
Method

Reference

Sophora

flavescens

Prenylated

Flavonoids

(PFS)

Ultrasound-

Assisted

Hydrophobic

Ionic Liquid

Extraction

7.38 mg/g
UHPLC-Q-

Orbitrap MS
[4]

Flemingia

philippinensis

Total

Flavonoids

(FPF)

70% Ethanol

Reflux

18.38% of

crude extract
Not specified [5]

Sophora

flavescens

Total

Flavonoids

Ethanol

Reflux

5.70–61.55

mg/g (ethyl

acetate

fraction)

Spectrophoto

metry
[6]

Sophora

japonica & S.

flavescens

Various

Flavonoid

Glycosides

Not specified

Varied by

plant part and

species

HPLC-DAD [7]

Comparative Biological Activities
Specific biological activity data for 5-Hydroxysophoranone is sparse. However, the

antibacterial potential of extracts containing this compound and the activities of other flavonoids

from the same sources offer a comparative perspective.
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Plant
Source

Compound/
Extract

Biological
Activity

Experiment
al Model

Key
Findings

Reference

Erythrina

subumbrans

Other

isolated

pterocarpans

(e.g.,

erycristagallin

)

Antibacterial

MIC assays

against

Streptococcu

s and

Staphylococc

us strains

(including

MRSA and

VRSA)

MIC ranges

of 0.39-1.56

µg/ml against

Staphylococc

us strains.[1]

[1]

Sophora

flavescens

Sophoraflava

none G,

Kuraridin,

Kurarinone

Tyrosinase

Inhibition

Mushroom

tyrosinase

assay

IC50 values

of 6.6, 0.6,

and 6.2 µM,

respectively,

indicating

potent

activity.

Sophora

flavescens

Prenylated

Flavonoids

(PFS) Extract

Antitumor

Cytotoxicity

assay against

HepG2 cells

IC50 value of

10.80 µg/mL.

[4]

[4]

Flemingia

philippinensis

Total

Flavonoids

(FPF)

Anti-

inflammatory,

Bone Erosion

Protection

Collagen-

induced

arthritis (CIA)

in mice

Significantly

suppressed

paw swelling

and arthritic

score.

[5]

Maackia

amurensis

Prenylated

Flavanones

(Compounds

4, 6, 8)

Cytotoxic

MTS assay

against HeLa

and SK-MEL-

5 cancer cell

lines

IC50 values

ranging from

6.5 to 18.8

µM.[8]

[8]
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General Extraction of Prenylated Flavonoids from
Sophora flavescens
A detailed protocol for the efficient and selective extraction of prenylated flavonoids from

Sophora flavescens has been described using an ultrasound-assisted hydrophobic ionic liquid-

based method.[4]

Experimental Workflow for Prenylated Flavonoid Extraction

Sophora flavescens Powder

Ultrasound-Assisted Extraction
with [C8mim]BF4

Centrifugation

Collect Supernatant

UHPLC-Q-Orbitrap MS Analysis

Quantified Prenylated Flavonoids

Click to download full resolution via product page

Ultrasound-assisted extraction of prenylated flavonoids.

Total Flavonoid Extraction from Flemingia philippinensis
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The following protocol was used to extract total flavonoids from the dry root of Flemingia

philippinensis.[5]

Pulverization: The dry root of Flemingia philippinensis was pulverized into a powder.

Soaking: The powder was soaked in 70% ethanol for 2 days with a solid to liquid ratio of

1:14.

Reflux: The mixture was refluxed twice, with each cycle lasting 2 hours.

Filtration: The mixture was filtered to separate the extract from the solid residue.

Evaporation: The final product was evaporated to yield the total flavonoids.

Workflow for Total Flavonoid Extraction
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Dried Flemingia philippinensis Root

Pulverize

Soak in 70% Ethanol (2 days)

Reflux (2x for 2 hours)

Filter

Evaporate

Total Flavonoid Extract

Click to download full resolution via product page

Extraction of total flavonoids from Flemingia philippinensis.

General Protocol for HPLC Quantification of Prenylated
Flavonoids
High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification

of flavonoids. A detailed protocol for the UHPLC-MS-MS determination of hop prenylflavonoids

in human serum has been described, which can be adapted for plant extracts.[9]
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General Steps for HPLC Analysis

Plant Extract

Sample Preparation
(e.g., Liquid-Liquid Extraction)

Injection into HPLC System

Chromatographic Separation
(Reversed-Phase C18 Column)

Detection
(e.g., DAD or MS/MS)

Data Analysis and Quantification

Concentration of Flavonoids

Click to download full resolution via product page

General workflow for HPLC analysis of flavonoids.

Signaling Pathways
The anti-inflammatory effects of flavonoids from sources like Flemingia philippinensis are often

attributed to their modulation of key signaling pathways.
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NF-κB and MAPK Signaling Pathways in Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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